Cas no 124608-36-2 (Nickelate(1-),tris[3-(methylamino)-alaninato-N,N']-, hydrogen (9CI))

• Product Name: Nickelate(1-),tris[3-(methylamino)-alaninato-N,N']-, hydrogen (9CI)
• CAS No: 124608-36-2
• MF: C₁₂H₂₈N₆NiO₆
• MW: 411.080723762512
• CID: 153701
• PubChem ID: 195407
• Update Time: 2025-04-19

Nickelate(1-),tris[3-(methylamino)-alaninato-N,N']-, hydrogen (9CI) Chemical and Physical Properties

Names and Identifiers

• Nickelate(1-),tris[3-(methylamino)-alaninato-N,N']-, hydrogen (9CI)
• alpha-NH2-beta-Methylaminopropionic acid nickel(II) complex
• L-Bmma-nickel(II)
• L-Medap-nickel(II)
• Methylaminoalanine-nickel(II)
• Methylamino-L-alanine-nickel(II)
• nickel(2+) hydrogen 2-amino-3-(methylamino)propanoate (1:1:3)
• 124608-36-2
• hydrogen nickel(II) 2-amino-3-(methylamino)propanoate
• 2-amino-3-(methylamino)propanoate;hydron;nickel(2+)

• Inchi： 1S/3C4H10N2O2.Ni/c3*1-6-2-3(5)4(7)8;/h3*3,6H,2,5H2,1H3,(H,7,8);/q;;;+2/p-2
• InChI Key： FDVYCVDTDSMPHW-UHFFFAOYSA-L
• SMILES： [Ni+2].[O-]C(C(CNC)N)=O.[O-]C(C(CNC)N)=O.[O-]C(C(CNC)N)=O.[H+]

Computed Properties

• Exact Mass: 410.14254
• Monoisotopic Mass: 410.142374g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 440
• Covalently-Bonded Unit Count: 7
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 235Ų

Experimental Properties

• PSA: 234.54